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CAS No.: 15480-34-9
Cat. No.: B1201904
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the necessary safety precautions for
handling the radionuclide lodine-120 (I-120) in a research and drug development laboratory
setting. Due to its short half-life and unique decay characteristics, including positron emission,
specific safety protocols must be implemented to minimize radiation exposure to personnel.
This document outlines the physical properties of lodine-120, detailed safety procedures,
shielding requirements, bioassay recommendations, and waste disposal protocols.

Physical and Radiological Properties of lodine-120

lodine-120 is a radioactive isotope of iodine with a relatively short half-life, making it a valuable
tool in various research applications, particularly in the field of medical imaging and
radiopharmaceutical development. A thorough understanding of its physical properties is
fundamental to establishing safe handling procedures.

Table 1: Physical and Decay Characteristics of lodine-120
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Property Value

Half-life (TY%) 81.6 minutes (1.36 hours)

Decay Mode Electron Capture (EC), Positron Emission (3+)
Daughter Nuclide Tellurium-120 (12°Te)

Specific Activity 7.16 x 10" Bg/g

lodine-120 decays via electron capture and positron emission to stable Tellurium-120. The
positron emission results in the production of two 511 keV annihilation photons, which are a
significant consideration for external radiation exposure and shielding. In addition to the
annihilation photons, lodine-120 emits a spectrum of gamma rays and positrons.

Table 2: Principal Gamma and Positron Emissions of lodine-120

Radiation Type Energy (keV) Intensity (%)
Annihilation Photons 511 136.4
Gamma 560.4 69.6

Gamma 641.1 8.42

Gamma 1523.0 1.67

Positron (+) 1542 (E_max) 68.2

Note: The intensity of annihilation photons is greater than 100% because each positron

emission event results in two photons.

Radiation Safety and Dose Assessment

Effective radiation protection is paramount when working with lodine-120. The primary hazards
are external exposure from gamma and annihilation photons and internal exposure from
inhalation or ingestion.

Table 3: Dose Rate and Shielding Data for lodine-120
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Parameter Value
Specific Gamma-Ray Dose Constant (IN) 0.16 mSv-m#/GBqg-hr
Half-Value Layer (HVL) for 511 keV photons in
~5 mm
Lead
Tenth-Value Layer (TVL) for 511 keV photons in
~16.5 mm

Lead

Shielding Recommendations

Due to the emission of high-energy gamma rays, particularly the 511 keV annihilation photons,

appropriate shielding is crucial.

Lead: High-density materials like lead are effective for shielding the gamma and annihilation
photons from lodine-120.

o For general lab work with millicurie quantities, lead shielding of at least 1-2 cm thickness is
recommended for vials and syringes.

o Lead bricks should be used to create a shielded work area.

Tungsten: Tungsten is denser than lead and can be used for syringe shields and vial
containers where space and weight are a concern.

Bremsstrahlung Radiation: While lodine-120 is not a primary beta emitter, the positrons it
emits can produce bremsstrahlung (braking) radiation upon interaction with high-Z materials
like lead. Therefore, it is good practice to have an inner layer of a low-Z material like acrylic
or aluminum (at least 1 cm) to absorb the positrons before they reach the lead shielding.

Experimental Protocols and Safe Handling
Procedures

Adherence to a strict experimental workflow is essential to minimize exposure and prevent

contamination.
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General Laboratory Practices

o Designated Area: All work with lodine-120 must be conducted in a designated and properly

labeled radioactive materials area.

e Fume Hood: All handling of open sources of lodine-120 that could become volatile must be
performed in a certified chemical fume hood with an adequate face velocity.

o Personal Protective Equipment (PPE):

[e]

Double pair of disposable gloves.

Lab coat.

o

[¢]

Safety glasses with side shields.

[e]

Whole-body and ring dosimeters are mandatory for personnel handling significant
guantities of lodine-120.

o Contamination Control:
o Cover work surfaces with absorbent, plastic-backed paper.
o Use trays to contain potential spills.

o Frequently monitor gloves and work area for contamination with a survey meter equipped
with a pancake probe.

Detailed Experimental Workflow

The following diagram outlines a typical workflow for handling lodine-120 in a research setting.
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Preparation

Prepare Shielded Work Area
(Lead bricks, absorbent paper)

Y

Don PPE
(Lab coat, double gloves, dosimeters, safety glasses)

\ 4

Perform Operational Check
of Survey Meter

Proceed if meter is functional

Handling o{rlodine-lzo

Receive and Survey
lodine-120 Vial

Y

Place Vial in Shielded Container
(Lead pig)

Y

Aliquot lodine-120
(Use shielded syringe)

Y

Perform Experimental Procedure

Post-ExGeriment

Segregate and Dispose of
Radioactive Waste

Y

Decontaminate Work Area
and Equipment

Y

Survey Work Area, Hands, and Clothing
for Contamination

Y

Remove and Dispose of PPE

inal personal survey

Exit Monitoring
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Radioactive Spill Occurs

Personnel Safety First

Notify others in the area

Spill Containment

Cover liquid spill with
absorbent material

l ;

Check self for contamination Prevent spread of contamination

Evacuate immediate area if necessary

If contaminated

Respanse and Cléanup

Contact Radiation Safety Officer (RSO)

;

Decontaminate personnel if required

;

Begin cleanup under RSO guidance

:

Survey area after cleanup
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Generate 1-120 Waste
(Solid, Liquid, Sharps)

Segregation|at Source

Was

Solid Waste
(Gloves, paper, etc.)

Aqueous Liquid Waste

Final Disposal

Sharps

Survey waste with a
(Needles, pipettes)

calibrated meter

in sharps container

Decay-in-Storage

Place in labeled, shielded
'[-120 Waste' container

Confirm waste is at
background levels

If above background,

continue decay If at background

Store for at least 10 half-lives Dispose as non-radioactive waste
(~14 hours) (Deface radiation symbols)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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